Cas no 61689-39-2 (ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate
• CAS No: 61689-39-2
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• CID: 2126181
• PubChem ID: 12351253
• Update Time: 2025-08-05

ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate
• SCHEMBL1426050
• EN300-1141735
• XLXBKIDFOLUUHP-UHFFFAOYSA-N
• 3-(4-Chlorophenyl)-[1,2,4]thiadiazole-5-carboxylic acid ethyl ester
• CHEMBL261585
• DA-04385
• ethyl3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate
• 61689-39-2

• MDL： MFCD11976569
• Inchi： 1S/C11H9ClN2O2S/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
• InChI Key： XLXBKIDFOLUUHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NSC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 268.0073264g/mol
• Monoisotopic Mass: 268.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.3Ų

Additional information on ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate

Comprehensive Overview of Ethyl 3-(4-Chlorophenyl)-1,2,4-Thiadiazole-5-Carboxylate (CAS No. 61689-39-2)

Ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate (CAS No. 61689-39-2) is a specialized organic compound belonging to the thiadiazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chlorophenyl group with a thiadiazole-carboxylate moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its applications due to its potential bioactivity and functional properties.

One of the most searched questions about ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate revolves around its synthesis and reactivity. The compound is typically synthesized via cyclization reactions involving thioamides and ethyl chlorooxoacetate, followed by purification steps to achieve high yields. Its carboxylate ester group enhances solubility in organic solvents, facilitating its use in further derivatization. Recent studies highlight its role as a precursor for heterocyclic scaffolds, which are pivotal in drug discovery for targeting enzymes and receptors.

In the context of trending topics, sustainable chemistry and green synthesis methods for compounds like 61689-39-2 are gaining traction. Researchers are investigating eco-friendly catalysts and solvent-free conditions to optimize its production, aligning with global demands for reduced environmental impact. Additionally, computational chemistry (AI-driven molecular modeling) is being employed to predict the compound’s interactions, a frequently searched topic among chemists seeking to accelerate R&D processes.

The agrochemical sector has also shown interest in ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate due to its structural similarity to bioactive molecules. For instance, its thiadiazole core is analogous to fungicides and herbicides, prompting studies on its efficacy in crop protection. This aligns with current searches for "next-gen pesticide alternatives" and "low-toxicity agrochemicals," reflecting industry shifts toward safer formulations.

From a pharmaceutical perspective, the compound’s potential as a kinase inhibitor or anti-inflammatory agent is under scrutiny. PubChem and Reaxys databases reveal growing queries about its structure-activity relationship (SAR), particularly for central nervous system (CNS) targets. Such investigations are often linked to broader searches like "small molecule drug design" and "fragment-based drug discovery," emphasizing its relevance in modern medicinal chemistry.

Analytical characterization of CAS 61689-39-2 is another hot topic, with techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography being frequently discussed. These methods ensure purity and structural validation, critical for regulatory compliance and industrial applications. Searches for "analytical method development" often include this compound as a case study due to its complex heterocyclic system.

In summary, ethyl 3-(4-chlorophenyl)-1,2,4-thiadiazole-5-carboxylate represents a multifaceted compound with expanding applications across life sciences and material chemistry. Its integration into high-throughput screening libraries and catalysis research underscores its enduring value. As innovation drives demand for tailored solutions, this compound remains a focal point for interdisciplinary research, addressing both academic curiosities and industrial needs.